Cas no 2770518-66-4 ((9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2770518-66-4
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 6093005
• PubChem ID: 165993703
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770518-66-4
• EN300-37397265
• (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C22H23NO2/c1-2-7-16-12-13-23(14-16)22(24)25-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,16,21H,1,7,12-15H2
• InChI Key： APQUITLFRCECJR-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CC=C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 333.172878976g/mol
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2770518-66-4)

(9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate, with the CAS number 2770518-66-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused heterocyclic system, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this compound combines a fluorene moiety with a pyrrolidine ring, linked through an ester functionality, which suggests a versatile chemical scaffold for further functionalization and derivatization.

The< strong>fluorene moiety is known for its rigidity and electronic properties, which can influence the binding affinity and pharmacokinetic behavior of the molecule. In contrast, the< strong>pyrrolidine ring is a common pharmacophore found in many bioactive compounds, often contributing to interactions with biological targets. The presence of an< strong>ester group provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a growing interest in the development of small molecules that modulate biological pathways relevant to neurological disorders. The< strong>pyrrolidine-based scaffold has been extensively studied for its potential in treating conditions such as Alzheimer's disease and Parkinson's disease. The incorporation of a fluorene group into this scaffold may enhance the metabolic stability and solubility of the compound, making it more suitable for in vivo applications.

One of the most compelling aspects of (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylatefluorene and< strong>pyrrolidine moieties creates a unique structural motif that may interact with specific biological targets in a novel manner. This has led to several studies exploring its pharmacological properties, particularly in terms of receptor binding and signal transduction.

A recent study published in the journal Organic Letters demonstrated the synthesis and preliminary biological evaluation of several derivatives of (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate). The researchers employed a convergent synthetic strategy to introduce various substituents onto the pyrrolidine ring, allowing them to fine-tune the electronic and steric properties of the molecule. Their findings revealed that certain derivatives exhibited potent activity against enzymes involved in neurotransmitter degradation, suggesting their potential as therapeutic candidates.

The< strong>ester group in (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-yl)pyrrolidine-1-carboxylate) also presents opportunities for further chemical manipulation. For instance, hydrolysis of the ester could yield a corresponding carboxylic acid derivative, which might be more soluble or have different biological activities compared to the ester form. Additionally, esterification with other functional groups could introduce new pharmacological properties or improve drug-like characteristics.

The synthesis of (9H-fluoren-9-yl)methyl 3-(prop-2-en-1-y)pyrrolidine -1-carboxylate) involves several key steps that highlight its complexity and synthetic challenge. The construction of the pyrrolidine ring typically requires cyclization reactions involving appropriate precursors. Subsequent functionalization with the fluorene moiety and the propenyl group demands careful selection of reagents and reaction conditions to ensure high yield and purity.

In conclusion, (9H-fluoren -9 -y lmethyl 3-(prop -2 -en -1 -y l)py rrolid ine -1 -carb ox ylate